Cas no 25330-02-3 (2-Furanmethanol,tetrahydro-a,a-diphenyl-)

• Product Name: 2-Furanmethanol,tetrahydro-a,a-diphenyl-
• CAS No: 25330-02-3
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 283711
• PubChem ID: 273152
• Update Time: 2025-04-19

2-Furanmethanol,tetrahydro-a,a-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol,tetrahydro-a,a-diphenyl-
• oxolan-2-yl(diphenyl)methanol
• 2,2-Diphenyl-tetrahydrofuryl-carbinol
• NSC118149
• diphenyl(tetrahydrofuran-2-yl)methanol
• 25330-02-3
• DTXSID60297792
• NSC-118149

• Inchi： 1S/C17H18O2/c18-17(16-12-7-13-19-16,14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-6,8-11,16,18H,7,12-13H2
• InChI Key： LIFQXOBNZBMAMQ-UHFFFAOYSA-N
• SMILES： O1CCCC1C(C1C=CC=CC=1)(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 254.13100
• Monoisotopic Mass: 254.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.158
• Boiling Point: 413.8°C at 760 mmHg
• Flash Point: 188.1°C
• Refractive Index: 1.596
• PSA: 29.46000
• LogP: 3.10150